N-(3-cyclopropyl-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide

• IUPAC Name: N-[5-cyclopropyl-2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H19N5O3/c31-23-14-18(15-6-2-1-3-7-15)26-25(28-23)30-22(13-19(29-30)16-10-11-16)27-24(32)21-12-17-8-4-5-9-20(17)33-21/h1-9,12-14,16H,10-11H2,(H,27,32)(H,26,28,31)
• InChI Key: QVSKEBBYHUBEHW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=C2)NC(=O)C3=CC4=CC=CC=C4O3)C5=NC(=CC(=O)N5)C6=CC=CC=C6
• Molecular Formula: C25H19N5O3
• Molecular Weight: 437.4 g/mol
• CAS No.: 1207045-02-0

Description

N-(3-cyclopropyl-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C25H19N5O3 and its molecular weight is 437.459. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has explored the synthesis of derivatives related to this compound and their biological activities. For instance, studies have synthesized novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, highlighting their potential in therapeutic applications against cancer and inflammatory diseases (Rahmouni et al., 2016). Another study synthesized 5-(benzofuran-2-yl)-N-(3-chloro-4-(2-(p-tolyloxy) substituted quinolin-3-yl)-2-oxoazetidin-1-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives, which were evaluated for their in vitro antibacterial activity, demonstrating the utility of this chemical framework in developing new antimicrobial agents (Idrees et al., 2020).

Antimicrobial Screening

Derivatives of this compound have been synthesized and screened for antimicrobial activity. A series of innovative derivatives were created to evaluate their in-vitro antibacterial activity against a panel of pathogenic microorganisms, showing promising results that suggest the potential for developing new antibacterial drugs (Idrees, Kola, & Siddiqui, 2019).

Antitumor Activity

The compound has also been a basis for creating molecules with antitumor activity. For example, novel benzofuran-2-yl pyrazole pyrimidine derivatives have been synthesized and evaluated for their antitumor activity, with some compounds displaying significant effects against certain cancer cell lines, further emphasizing the compound's relevance in cancer research (El-Zahar et al., 2011).

Chemical Synthesis Techniques

The compound and its derivatives serve as key examples in advancing chemical synthesis techniques. Studies focusing on the synthesis of this compound and related derivatives offer insights into novel synthetic pathways, showcasing the importance of this compound in developing new synthetic methodologies (Quiroga et al., 2007).